7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine

• IUPAC Name: 10-(4-fluorophenyl)-5-thiophen-2-yl-3,4,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C16H9FN6S/c17-10-3-5-11(6-4-10)23-14-12(8-19-23)15-20-21-16(22(15)9-18-14)13-2-1-7-24-13/h1-9H
• InChI Key: MNCWHPKHPOOQJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C3N2C=NC4=C3C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C16H9FN6S
• Molecular Weight: 336.3 g/mol
• CAS No.: 845661-84-9

Description

7-(4-Fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine is a heterocyclic compound featuring a fused pyrazolo-triazolo-pyrimidine core substituted with a 4-fluorophenyl group at position 7 and a thiophen-2-yl group at position 2. The 4-fluorophenyl group enhances metabolic stability and lipophilicity, while the thiophene moiety contributes to electronic modulation and receptor interaction .

Biological Activity

7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its notable biological activities. This article reviews the compound's synthesis, biological mechanisms, and its potential therapeutic applications based on recent research findings.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. A common method includes the cyclization of hydrazonyl bromides with active methylene compounds, followed by reactions with formamide and triethyl orthoformate to form the desired pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine scaffold. The synthesis pathway can be summarized as follows:

• Formation of Hydrazonyl Bromides : Reacting appropriate hydrazines with carbonyl compounds.
• Cyclization : Utilizing active methylene compounds to facilitate cyclization.
• Final Modifications : Incorporating fluorophenyl and thiophenyl groups through substitution reactions.

Cytotoxicity

The compound exhibits significant cytotoxic activity against various cancer cell lines. Notably:

• MCF-7 (Breast Cancer) : Demonstrated potent antiproliferative effects.
• HCT-116 (Colon Cancer) : Showed marked inhibition of cell growth.

The mechanism of action primarily involves the inhibition of Cyclin-Dependent Kinase 2 (CDK2), which is crucial for cell cycle regulation. By binding to CDK2’s active site, the compound disrupts its function, leading to cell cycle arrest and subsequent apoptosis in cancer cells .

Antimicrobial Properties

In addition to its anticancer effects, the compound has shown promising antimicrobial activity. Studies indicate its potential as a lead compound for developing new antimicrobial agents targeting various pathogens .

The biological activity of 7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine is largely attributed to its ability to inhibit CDK2. This inhibition leads to:

• Cell Cycle Arrest : Prevents cancer cells from progressing through the cell cycle.
• Induction of Apoptosis : Triggers programmed cell death in malignant cells.

Comparative Analysis

To understand the uniqueness of this compound, a comparison with similar derivatives is beneficial:

Compound Type	Example	Biological Activity
Pyrazolo[3,4-d]pyrimidine derivatives	Various derivatives	Anticancer and antimicrobial properties
1,2,4-Triazolo[4,3-b]pyridin-3(2H)-one	Known derivatives	Diverse pharmacological activities
Indole derivatives	Various derivatives	Potential therapeutic applications

The specific combination of structural features in 7-(4-fluorophenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine contributes to its potent biological activities and potential as a therapeutic agent .

Case Studies

Recent studies have highlighted the effectiveness of this compound in various experimental settings:

• In Vitro Studies : Evaluated against multiple cancer cell lines revealing IC50 values indicating significant potency.
• Molecular Docking Simulations : Showed favorable interactions with CDK2 active site residues confirming its inhibitory potential .
• Antimicrobial Testing : Demonstrated effectiveness against several bacterial strains in preliminary tests.

Comparison with Similar Compounds

Structural Variations and Isomerism

The triazolo-pyrimidine core exhibits structural isomerism depending on the fusion position of the triazole ring. For example:

• [1,5-c] Fusion: Found in SCH-442416 (5-amino-7-[3-(4-methoxyphenyl)propyl]-2-(2-furyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine), which has higher A2A adenosine receptor (A2AAR) affinity .

Key Substituent Comparisons :

Compound Name	Substituents at Key Positions	Core Fusion	Biological Target
Target Compound	7-(4-fluorophenyl), 3-(thiophen-2-yl)	[4,3-c]	Kinases, A2AAR (potential)
SCH-442416	7-[3-(4-methoxyphenyl)propyl], 2-furyl	[1,5-c]	A2AAR antagonist (Ki = 0.048 nM)
ZM-241385	4-hydroxyphenethyl, 2-furyl	[1,5-a]	A2AAR antagonist (Ki = 1.6 nM)
7-(4-Bromophenyl)-9-(pyridin-4-yl)	7-(4-bromophenyl), 9-(pyridin-4-yl)	[1,5-c]	EGFR kinase inhibitor

Pharmacological and Functional Differences

• A2A Adenosine Receptor Antagonism: SCH-442416 and ZM-241385 are highly selective A2AAR antagonists with sub-nanomolar affinity. The 4-methoxyphenylpropyl group in SCH-442416 enhances solubility and blood-brain barrier penetration . The target compound’s thiophene substituent may reduce A2AAR selectivity compared to furan-based analogs but could improve interactions with kinases .
• Anticancer Activity: Pyrazolo-triazolo-pyrimidines with halogenated aryl groups (e.g., 7-(4-bromophenyl)) show EGFR inhibition (IC50 = 7–11 µM) . The 4-fluorophenyl group in the target compound is associated with enhanced cytotoxicity in fluorinated analogs, as seen in thiazolo-pyrimidinone derivatives (IC50 = 2–5 µM against HeLa cells) .

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability : Fluorination reduces oxidative metabolism, as observed in SCH-420814 (20% PEG400 formulation for enhanced bioavailability) .

Adenosine Receptor Modulation

• SCH-442416 and ZM-241385 are gold-standard A2AAR antagonists used in Parkinson’s disease models. Their efficacy is linked to substituent electronic properties (e.g., methoxy vs. hydroxyl groups) .
• The target compound’s thiophene group may confer unique receptor interaction profiles, though data on A2AAR binding are pending .

Kinase Inhibition and Anticancer Mechanisms

• Compound 1 (7-(4-bromophenyl)-9-(pyridin-4-yl)) inhibits EGFR and downstream Akt/Erk pathways at µM concentrations, with docking studies confirming ATP-binding site interactions .